5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide

• IUPAC Name: 5-methyl-N-(thiophen-3-ylmethyl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C10H10N2O2S/c1-7-9(5-12-14-7)10(13)11-4-8-2-3-15-6-8/h2-3,5-6H,4H2,1H3,(H,11,13)
• InChI Key: HAYCAFPGXTUYCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NCC2=CSC=C2
• Molecular Formula: C10H10N2O2S
• Molecular Weight: 222.27 g/mol
• CAS No.: 1428373-60-7

Description

5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide is a compound that has gained significant attention in the scientific community due to its potential use as a pharmacological tool. This compound has been synthesized and studied extensively in recent years, and its unique properties make it an attractive candidate for research in various fields.

Mechanism of Action

The mechanism of action of 5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide is not fully understood, but it is believed to act as a positive allosteric modulator of the GABA-A receptor. This means that it enhances the activity of the receptor, leading to increased inhibition of neuronal activity.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to increase the potency of GABA-A receptor agonists, leading to increased inhibition of neuronal activity. Additionally, this compound has been shown to have anticonvulsant properties, suggesting that it may be useful in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide in lab experiments is its unique pharmacological profile. This compound has been shown to have a specific effect on the GABA-A receptor, making it a useful tool for studying the function of this receptor. However, one limitation of using this compound is its potency, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving 5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide. One area of interest is the potential use of this compound in the treatment of anxiety and insomnia, as it has been shown to modulate the GABA-A receptor, which is a target for drugs used to treat these conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of epilepsy.

Synthesis Methods

The synthesis of 5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide involves the reaction of 5-methylisoxazole-4-carboxylic acid with thiophen-3-ylmethanamine in the presence of a coupling agent such as EDCI or DCC. The resulting intermediate is then treated with an acid chloride to yield the final product.

Scientific Research Applications

5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide has been used in various scientific studies as a pharmacological tool. It has been shown to have potential as a modulator of the GABA-A receptor, which is a target for drugs used to treat anxiety and insomnia. Additionally, this compound has been studied for its potential use in the treatment of epilepsy, as it has been shown to have anticonvulsant properties.